N-methyl-N-({1-[2-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methyl)methanesulfonamide

• IUPAC Name: N-methyl-N-[[1-(2-propan-2-ylpyrimidin-4-yl)azetidin-3-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C13H22N4O2S/c1-10(2)13-14-6-5-12(15-13)17-8-11(9-17)7-16(3)20(4,18)19/h5-6,10-11H,7-9H2,1-4H3
• InChI Key: SRWKTLAMUFFERZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CC(=N1)N2CC(C2)CN(C)S(=O)(=O)C
• Molecular Formula: C13H22N4O2S
• Molecular Weight: 298.41 g/mol

Description

“N-methyl-N-({1-[2-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methyl)methanesulfonamide” is a complex organic compound. It’s a derivative of heterocyclic compounds and can be used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. Another study reported the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 67-69℃ and a density of 1.205±0.06 g/cm3. It should be stored in a dark place, under an inert atmosphere, at 2-8°C.

Future Directions

The future directions for this compound could involve further exploration of its potential uses as a pharmaceutical intermediate. Additionally, more research could be conducted to fully understand its synthesis, chemical reactions, mechanism of action, and safety profile.